Cas no 916052-80-7 (N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide)

• Product Name: N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide
• CAS No: 916052-80-7
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 2116862
• Update Time: 2025-06-12

N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4-chlorophenyl)Cyclobutanecarboxamide
• STK946225
• BBL031257
• N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide

• Inchi： 1S/C11H13ClN2O/c12-9-5-4-8(6-10(9)13)14-11(15)7-2-1-3-7/h4-7H,1-3,13H2,(H,14,15)
• InChI Key： FWSCSECFJSTIHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)NC(C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1

Additional information on N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide

Introduction to N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide (CAS No. 916052-80-7)

N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide, with the CAS number 916052-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in drug discovery programs.

The structural features of N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide make it a versatile scaffold for designing novel therapeutic agents. The presence of both an amino group and a chlorophenyl moiety provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. Such structural flexibility is crucial for optimizing drug-like characteristics, including solubility, bioavailability, and target specificity.

In recent years, there has been a growing interest in exploring the potential of cyclobutane-based scaffolds in medicinal chemistry. The cyclobutane ring introduces rigidity to the molecular structure, which can enhance binding affinity and metabolic stability. This feature has been particularly valuable in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide is its reported activity as a modulator of kinases and other enzyme targets. Kinases play a pivotal role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, making them attractive therapeutic targets. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on specific kinases, potentially leading to the development of new treatments for conditions such as cancer and inflammatory disorders.

The chlorophenyl group in the molecule is another key feature that contributes to its biological activity. Chlorophenyl derivatives are well-known for their interactions with aromatic residues in protein targets, which can be leveraged to enhance binding affinity. Additionally, the amino group provides a site for further functionalization, allowing researchers to introduce other pharmacophores or improve pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of molecules like N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide. These tools enable researchers to predict binding modes and optimize interactions with biological targets with high precision. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify lead compounds more efficiently.

The synthesis of N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclobutane ring, introduction of the amino group at the 3-position of the phenyl ring, and subsequent carboxamide formation. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for further biological evaluation and clinical development.

In addition to its potential as a kinase inhibitor, N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide has shown promise in other therapeutic areas. For instance, its structural motif has been explored as a starting point for developing compounds with antimicrobial properties. The unique combination of functional groups makes it a valuable scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The growing body of research on N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide underscores its significance as a building block in drug discovery. As our understanding of biological mechanisms continues to evolve, new opportunities will arise for leveraging this compound and its derivatives to address unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits.

The future directions for research on N-(3-Amino-4-chlorophenyl)cyclobutanecarboxamide include further exploration of its pharmacological profile, investigation into potential side effects, and optimization for clinical use. By combining experimental approaches with cutting-edge computational techniques, scientists can refine our understanding of this compound's potential and develop innovative strategies for its application in medicine.